Cas no 210113-91-0 (Ethyl 2-(3-cyanophenyl)acetate)

• Product Name: Ethyl 2-(3-cyanophenyl)acetate
• CAS No: 210113-91-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD09953132
• CID: 910933
• PubChem ID: 11194802
• Update Time: 2025-09-23

Ethyl 2-(3-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-cyanophenyl)acetate
• 3-Cyanophenylacetic acid ethyl ester
• Methyl 2-(3-cyanophenyl)acetate
• (3-cyano-phenyl)-acetic acid ethyl ester
• AB3734
• AG-E-54188
• ANW-56676
• CTK4E5664
• ethyl (3-cyanophenyl)acetate
• SureCN5725267
• AKOS011682897
• Ethyl2-(3-cyanophenyl)acetate
• Benzeneacetic acid, 3-cyano-, ethyl ester
• SCHEMBL5725267
• DTXSID20458307
• MFCD09953132
• EN300-100009
• Z982130138
• 210113-91-0
• TVYAQKQOSLTGQB-UHFFFAOYSA-N

• MDL： MFCD09953132
• Inchi： 1S/C11H11NO2/c1-2-14-11(13)7-9-4-3-5-10(6-9)8-12/h3-6H,2,7H2,1H3
• InChI Key： TVYAQKQOSLTGQB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles